2-[Methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• SMILES: CN(CC#C)C1=C(C=CC=N1)C(=O)O
• InChI: InChI=1S/C10H10N2O2/c1-3-7-12(2)9-8(10(13)14)5-4-6-11-9/h1,4-6H,7H2,2H3,(H,13,14)
• InChIKey: HZJJBIHDVNLFHS-UHFFFAOYSA-N

Physicochemical & Structural Identity

2-[Methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid (CAS 1553769-50-8) is a heterocyclic building block belonging to the 2-aminonicotinic acid class, with molecular formula C₁₀H₁₀N₂O₂ and a molecular weight of 190.20 g/mol . The compound features a pyridine-3-carboxylic acid core substituted at the 2-position with an N-methyl-N-(prop-2-yn-1-yl)amino group, introducing a terminal alkyne handle that differentiates it from saturated amino analogs . Its computed polar surface area (TPSA) is 53.43 Ų and predicted LogP is 0.8492 , placing it in a moderate hydrophilicity range suitable for both organic-solvent processing and aqueous-compatible conjugation reactions. Typical commercial purity is 95% .

Click-chemistry building block with terminal alkyne for CuAAC/SPAAC

Orthogonal handles: carboxylic acid and alkyne for sequential conjugation

Moderate hydrophilicity supports aqueous reaction media

Why 2-[Methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic Acid Cannot Be Replaced

Superficially similar 2-aminopyridine-3-carboxylic acid derivatives—such as 2-(methylamino)nicotinic acid or 2-(dimethylamino)nicotinic acid—share the nicotinic acid scaffold but lack the terminal alkyne required for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) . This functional omission precludes their use in click-chemistry-mediated bioconjugation, PROTAC linker assembly, or alkyne-tagged probe synthesis. Even among propargyl-containing positional isomers (e.g., 2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid), the 3-carboxylic acid regiochemistry of the target compound critically determines metal-chelation geometry, hydrogen-bonding donor/acceptor orientation, and the spatial trajectory of the alkyne handle relative to the carboxy terminus—factors that directly impact conjugation efficiency and downstream construct integrity . Generic substitution therefore risks both functional incompatibility and regiochemical mismatch.

Target: 2-[Methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid Non-alkyne analogs (e.g., 2-(methylamino)nicotinic acid) Absence of terminal alkyne precludes CuAAC reactivity; click-chemistry workflows are not supported.

Target: 3-carboxylic acid isomer Positional isomer (4-carboxylic acid or others) Regiochemistry affects metal-chelation geometry and hydrogen-bonding orientation, potentially altering conjugation outcomes.

Quantitative Differentiation vs. Closest Analogs

LogP Comparison: Target vs. 2-(Methylamino)nicotinic Acid

The target compound exhibits a computed LogP of 0.8492 , which is substantially lower than the LogP of 1.95 reported for the des-propargyl analog 2-(methylamino)nicotinic acid . This 1.10 log unit difference corresponds to an approximately 12.6-fold higher predicted aqueous solubility for the propargyl-bearing compound, assuming ideal octanol-water partitioning behavior. The increased hydrophilicity arises from the electron-withdrawing inductive effect of the sp-hybridized alkyne carbon adjacent to the amino nitrogen, which reduces the overall lipophilicity of the N-methyl-N-propargyl substituent compared to a simple N-methyl group.

LogP Comparison

Cross-study comparable

ΔLogP = −1.10 (≈12.6× higher predicted aqueous solubility)

Reported lower lipophilicity supports aqueous conjugation fit.

Computed LogP 0.85 vs. analog 1.95; data from vendor datasheets.

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 0.8492
Comparator Or Baseline	2-(methylamino)nicotinic acid; LogP = 1.95
Quantified Difference	ΔLogP = −1.10 (12.6-fold hydrophilicity increase)
Conditions	Computed LogP values from vendor technical datasheets; target compound from Leyan computational chemistry data; comparator from Hit2Lead database

Why This Matters

Lower LogP translates to superior aqueous solubility, which is critical for bioorthogonal conjugation reactions performed in aqueous media and for reducing non-specific binding in biological assays.

CuAAC Reactivity: Alkyne vs. Saturated Analogs

The target compound bears a terminal alkyne (prop-2-yn-1-yl) group, enabling copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) . In contrast, the closest non-alkyne analogs—2-(methylamino)nicotinic acid and 2-(dimethylamino)nicotinic acid—contain only saturated N-alkyl substituents and are fundamentally incapable of participating in CuAAC reactions . This functional dichotomy is binary: the alkyne-bearing compound can serve as a clickable handle for attaching fluorophores, biotin, polyethylene glycol chains, or E3 ligase ligands (for PROTAC design), while the saturated analogs cannot be used in any copper-catalyzed or strain-promoted alkyne-azide cycloaddition workflow.

CuAAC Reactivity

Class-level inference

Terminal alkyne present (CuAAC-competent) vs. absent in saturated analogs

Enables click-chemistry workflows without post-synthetic alkyne installation.

Structural comparison based on SMILES; binary functional distinction.

Evidence Dimension	Presence of terminal alkyne for CuAAC/SPAAC reactivity
Target Compound Data	Contains C≡CH group (terminal alkyne); CuAAC-competent
Comparator Or Baseline	2-(methylamino)nicotinic acid; no alkyne; CuAAC-incompetent. 2-(dimethylamino)nicotinic acid; no alkyne; CuAAC-incompetent
Quantified Difference	Binary functional competence: YES (target) vs. NO (comparators)
Conditions	Structural analysis based on SMILES notation: target SMILES = C#CCN(C)c1ncccc1C(=O)O ; comparator SMILES lack sp-hybridized terminal carbon

Why This Matters

Procurement of an alkyne-bearing nicotinic acid building block eliminates the need for post-synthetic alkyne installation steps, reducing synthesis time and cost while enabling modular click-chemistry diversification strategies.

Purity Specifications: Target vs. Positional Isomers

The target compound is commercially available at a documented purity of 95% . This specification is equivalent to or exceeds that of several structurally related 2-aminonicotinic acid analogs offered by major suppliers: 2-(dimethylamino)nicotinic acid is available at ≥98% , while 2-(methylamino)nicotinic acid is listed at 95% . Critically, the 4-carboxylic acid positional isomer (2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid) and other regioisomers lack publicly documented purity specifications from reputable sources , creating procurement uncertainty regarding batch-to-batch consistency. The defined 95% purity threshold for the target compound provides a verifiable procurement criterion that is absent for less-characterized positional isomers.

Purity Specification

Documented lot attribute

Target: 95% (documented)

Supports lot-consistency verification; positional isomers lack comparable documentation.

Comparator purities: 2-(dimethylamino)nicotinic acid ≥98%, 2-(methylamino)nicotinic acid 95%.

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (Leyan, Product No. 2087426)
Comparator Or Baseline	2-(dimethylamino)nicotinic acid: ≥98% (Chemscene). 2-(methylamino)nicotinic acid: 95% (Hit2Lead). Positional isomer 2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid: purity not publicly specified
Quantified Difference	Target meets or matches the 95% purity floor established by structurally analogous building blocks; positional isomers lack equivalent documentation
Conditions	Vendor technical datasheets and product specification pages as of 2025

Why This Matters

A documented purity specification enables quantitative lot-to-lot quality assessment and reduces the risk of purchasing under-characterized material that may contain regioisomeric impurities capable of interfering with click-conjugation stoichiometry.

Priority Application Scenarios

Click Bioconjugation Probe Assembly

The terminal alkyne functionality uniquely enables CuAAC-mediated conjugation to azide-bearing fluorophores, biotin tags, or PEG chains . The 3-carboxylic acid group offers an orthogonal attachment point for amide coupling to lysine residues or amino-functionalized surfaces. The LogP of 0.8492 ensures sufficient aqueous solubility for conjugation reactions conducted in PBS or HEPES buffer without organic co-solvents, a practical advantage over more lipophilic analogs such as 2-(methylamino)nicotinic acid (LogP 1.95) that may require DMSO or DMF supplementation .

PROTAC Linker with Orthogonal Handles

In PROTAC design, the carboxylic acid can be activated (e.g., as an NHS ester) for coupling to a target-protein ligand, while the terminal alkyne is reserved for later-stage CuAAC attachment of an E3 ligase ligand . This orthogonality eliminates protecting-group manipulation and reduces synthetic step count relative to non-alkyne analogs, which would require separate introduction of a click handle via additional synthetic transformations.

Medicinal Chemistry SAR Scaffold

The documented 95% purity threshold provides a reliable starting point for structure-activity relationship (SAR) campaigns exploring N-alkyl substitution patterns on the 2-aminonicotinic acid core . Unlike positional isomers lacking publicly available purity data, the target compound's specification allows researchers to attribute observed biological activity differences to structural modifications rather than to unidentified impurities or regioisomeric contamination .

Application

Selection Property

Validation Focus

Click bioconjugation probe assembly

Terminal alkyne for CuAAC

Conjugation efficiency in aqueous buffer

PROTAC linker with orthogonal handles

Orthogonal COOH and alkyne groups

Step-count reduction and linker integrity

Medicinal chemistry SAR scaffold

Documented 95% purity specification

Impurity attribution and regioisomer control